Cas no 38051-57-9 (Chloro(decyl)dimethylsilane)

• Product Name: Chloro(decyl)dimethylsilane
• CAS No: 38051-57-9
• MF: C₁₂H₂₇ClSi
• MW: 234.881283998489
• MDL: MFCD00054168
• CID: 89280
• PubChem ID: 87566467
• Update Time: 2025-11-02

Chloro(decyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• n-Decyldimethylchlorosilane
• Chloro(decyl)dimethylsilane
• chloro-decyl-dimethylsilane
• 1-(Chlorodimethylsilyl)decane
• Decyldimethylchlorosilane
• ZLZGHBNDPINFKG-UHFFFAOYSA-
• InChI=1/C12H27ClSi/c1-4-5-6-7-8-9-10-11-12-14(2,3)13/h4-12H2,1-3H3
• NS00056940
• SCHEMBL81296
• dimethyldecylchlorosilane
• AKOS015848626
• 10-chlorodecyl-dimethylsilicon
• MFCD00054168
• LS-14167
• S05525
• Silane, chlorodecyldimethyl-
• A823995
• DTXSID90885702
• Chloro-decyl-dimethylsilane, >=97.0% (GC)
• CS-0199116
• ZLZGHBNDPINFKG-UHFFFAOYSA-N
• 38051-57-9

• MDL： MFCD00054168
• Inchi： 1S/C12H27ClSi/c1-4-5-6-7-8-9-10-11-12-14(2,3)13/h4-12H2,1-3H3
• InChI Key： ZLZGHBNDPINFKG-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)CCCCCCCCCC

Computed Properties

• Exact Mass: 234.15700
• Monoisotopic Mass: 234.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.866 g/mL at 20 °C(lit.)
• Melting Point: 98 C at 2 mm Hg
• Boiling Point: 101°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 278.6 ° f < br / > Celsius: 137 ° C < br / >
• Refractive Index: n20/D 1.441
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, moisture.
• PSA: 0.00000
• LogP: 5.57100
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Chloro(decyl)dimethylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303 + P361 + P353-P304 + P340 + P310-P305 + P351 + P338
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Chloro(decyl)dimethylsilane

Chloro(decyl)dimethylsilane (CAS No. 38051-57-9): A Versatile Compound in Modern Chemical Synthesis

Chloro(decyl)dimethylsilane, with the chemical formula C₁₅H₃₁ClSi, is a significant compound in the realm of organosilicon chemistry. Its molecular structure, featuring a long-chain alkyl group and a reactive chlorosilane moiety, makes it a valuable reagent in various synthetic applications. This introduction delves into the properties, synthesis, and recent applications of Chloro(decyl)dimethylsilane, emphasizing its role in advancing materials science and pharmaceutical research.

The compound is characterized by its high reactivity due to the presence of the chlorosilane functional group. This group readily participates in nucleophilic substitution reactions, making it an excellent precursor for the synthesis of more complex organosilicon derivatives. The long-chain decyl group enhances solubility in organic solvents, facilitating its use in a wide range of reactions that require good solubility and stability.

Chloro(decyl)dimethylsilane is synthesized through the reaction of decylmagnesium bromide with chlorodimethylsilane. This Grignard-based synthesis is a well-established method in organic chemistry, leveraging the high reactivity of Grignard reagents to form new carbon-carbon bonds. The reaction typically proceeds under anhydrous conditions to prevent side reactions with moisture, highlighting the importance of controlled environments in its production.

In recent years, Chloro(decyl)dimethylsilane has found applications in the development of advanced materials. Its ability to form stable siloxane networks makes it a valuable component in the synthesis of polymers and coatings. These materials exhibit enhanced thermal stability and chemical resistance, properties that are critical in industries such as aerospace and automotive manufacturing. The incorporation of decyl groups also imparts flexibility to the resulting polymers, making them suitable for applications where mechanical strength and elasticity are required.

The pharmaceutical industry has also begun to explore the potential of Chloro(decyl)dimethylsilane as a building block for drug development. Silanes have been increasingly recognized for their ability to modify drug properties, including bioavailability and metabolic stability. Researchers are investigating its use in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach holds promise for improving therapeutic efficacy while minimizing side effects.

Additionally, Chloro(decyl)dimethylsilane has been utilized in the synthesis of silicon-based catalysts. These catalysts exhibit unique properties that make them effective in various organic transformations, including hydrofunctionalization and cross-coupling reactions. The long alkyl chain not only influences solubility but also affects the electronic properties of the catalysts, allowing for tunable catalytic activity.

The compound's versatility extends to its role in surface modification techniques. By reacting with silica or other substrates, Chloro(decyl)dimethylsilane can form self-assembled monolayers (SAMs) that alter surface properties such as hydrophobicity and adhesion. These modifications are crucial in nanotechnology and microelectronics, where precise control over surface characteristics is essential for device performance.

In conclusion, Chloro(decyl)dimethylsilane (CAS No. 38051-57-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its synthesis via Grignard reactions underscores its importance as a synthetic intermediate, while its role in polymer chemistry, pharmaceutical research, catalysis, and surface engineering highlights its versatility. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, solidifying its place as a cornerstone in modern chemical synthesis.